2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 2-(3-carboxyphenyl)-4-chlorobenzoic acid
• InChI: InChI=1S/C14H9ClO4/c15-10-4-5-11(14(18)19)12(7-10)8-2-1-3-9(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key: OBEYYDVTJVOARX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H9ClO4
• DSSTOX Substance ID: DTXSID10608793
• Molecular Weight: 276.67 g/mol
• CAS RN: 1261906-80-2

Description

2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% (2CP4CBA-95) is a synthetic organic compound belonging to the class of benzoic acid derivatives. It is a white crystalline solid with a molecular weight of 255.58 g/mol and a melting point of 97-98°C. 2CP4CBA-95 is widely used in scientific research as a reagent for the synthesis of other compounds, as well as for biochemical and physiological studies.

Mechanism of Action

2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% acts as an inhibitor of enzymes and proteins involved in metabolic pathways. It binds to and inhibits the activity of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and toxins. Additionally, 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% binds to and inhibits the activity of proteins involved in signal transduction pathways.
Biochemical and Physiological Effects
2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of enzymes involved in drug metabolism and signal transduction pathways. It has also been found to inhibit the growth of certain types of cancer cells, as well as to induce apoptosis in these cells. Additionally, 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% has been found to have anti-inflammatory and antioxidant effects in laboratory studies.

Advantages and Limitations for Lab Experiments

2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% has several advantages for use in laboratory experiments. Due to its high purity, it is easy to work with and can be used in a variety of experiments. Additionally, it is relatively inexpensive, making it cost-effective for use in research. However, there are some limitations to the use of 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% in laboratory experiments. Its solubility is limited, which can make it difficult to use in certain types of experiments. Additionally, its effects on living cells can vary depending on the concentration used, making it difficult to accurately predict its effects in certain experiments.

Future Directions

There are a variety of potential future directions for the use of 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% in scientific research. It could be used to further study the effects of environmental pollutants on human health. Additionally, it could be used to study the effects of different concentrations on the growth of cancer cells, as well as to study the effects of different concentrations on signal transduction pathways. Additionally, it could be used to study the effects of different concentrations on enzyme activities, protein-protein interactions, and metabolic pathways. Finally, it could be used to further study its anti-inflammatory and antioxidant effects in laboratory studies.

Synthesis Methods

2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% is typically synthesized through a multi-step reaction process. The first step involves the reaction of 3-chlorobenzoic acid with phenylmagnesium bromide in the presence of anhydrous aluminum chloride. This reaction produces the intermediate compound 2-chloro-3-phenylbenzoic acid. The second step involves the reaction of this intermediate with sodium cyanide in the presence of anhydrous sodium carbonate, producing 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% as the final product.

Scientific Research Applications

2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% is widely used in scientific research, primarily as a reagent for the synthesis of other compounds. It is also used for biochemical and physiological studies, such as for the study of enzyme activities, protein-protein interactions, and metabolic pathways. Additionally, 2-(3-Carboxyphenyl)-4-chlorobenzoic acid, 95% has been used in the study of the effects of environmental pollutants on human health.